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Compound of Interest

Compound Name: PAR3 (1-6) (human)

Cat. No.: B8088825 Get Quote

Researchers and scientists working with human Protease-Activated Receptor 3 (PAR3) must

adhere to stringent safety protocols to ensure personal safety and maintain experimental

integrity. As human-derived material, PAR3 is classified as a Risk Group 2 biohazard,

necessitating Biosafety Level 2 (BSL-2) containment practices due to the potential presence of

bloodborne pathogens.[1][2] Adherence to these guidelines is not only a best practice but also

a regulatory requirement in many jurisdictions, governed by standards such as the

Occupational Safety and Health Administration's (OSHA) Bloodborne Pathogens Standard.[3]

[4][5]

This guide provides essential, immediate safety and logistical information for handling human

PAR3, from personal protective equipment (PPE) to disposal plans, to empower your research

with the highest standards of safety and reliability.

Personal Protective Equipment (PPE) for Handling
Human PAR3
The following table summarizes the recommended PPE for various stages of handling human

PAR3. Consistent and correct use of PPE is the first line of defense against potential exposure.
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Procedure Stage
Required Personal

Protective Equipment (PPE)
Purpose

Preparation and Handling (in a

Biological Safety Cabinet)

- Disposable Nitrile Gloves

(double-gloving

recommended) - Solid-front

Laboratory Coat with Cuffed

Sleeves - Safety Glasses with

Side Shields or Goggles

Prevents skin contact with

potentially infectious materials

and protects against splashes

to the eyes. Double-gloving

allows for the safe removal of a

contaminated outer layer.

Procedures with Splash

Potential (e.g., vortexing,

sonicating)

- All PPE from the "Preparation

and Handling" stage - Face

Shield

Provides an additional layer of

protection for the entire face

from splashes and aerosols.

Waste Disposal
- Disposable Nitrile Gloves -

Laboratory Coat

Protects against contact with

contaminated waste materials

during the disposal process.

Handling Liquid Nitrogen (for

stored samples)

- Thermally Insulated Gloves -

Full-face Visor - Splash-proof

Apron

Protects against cryogenic

burns and splashes when

retrieving samples from long-

term storage.

Experimental Protocol: Handling and Aliquoting
Recombinant Human PAR3
This protocol outlines the standard procedure for safely handling and preparing aliquots of

recombinant human PAR3 upon receipt, incorporating essential BSL-2 safety practices.

Materials:

Recombinant human PAR3 protein

Sterile, low-binding microcentrifuge tubes

Sterile, filtered pipette tips

Appropriate buffer solution (as recommended by the manufacturer)
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Disinfectant (e.g., 70% ethanol, 10% bleach solution)

Biohazard waste container

Procedure:

Preparation:

Don all required PPE as specified in the table above (double gloves, lab coat, eye

protection).

Prepare the workspace within a certified Biological Safety Cabinet (BSC). Disinfect the

work surface with an appropriate disinfectant before and after use.

Label sterile, low-binding microcentrifuge tubes with the protein name, concentration, and

date.

Reconstitution (if lyophilized):

Briefly centrifuge the vial of lyophilized PAR3 to ensure the pellet is at the bottom.

Following the manufacturer's instructions, add the recommended volume of sterile buffer

to the vial.

Gently pipette the solution up and down to mix. Avoid vigorous vortexing to prevent protein

denaturation.

Aliquoting:

Carefully dispense the reconstituted PAR3 solution into the pre-labeled microcentrifuge

tubes in single-use volumes. Aliquoting is crucial to avoid repeated freeze-thaw cycles

which can degrade the protein.

Use sterile, filtered pipette tips to prevent contamination.

Storage:
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Store the aliquots at the recommended temperature, typically -20°C for short-term storage

or -80°C for long-term storage.

Decontamination and Waste Disposal:

All disposable materials that have come into contact with the human PAR3 protein,

including pipette tips, tubes, and gloves, must be disposed of in a designated biohazard

waste container.

Disinfect all surfaces and equipment within the BSC with an appropriate disinfectant.

Remove PPE in the correct order to avoid cross-contamination (remove outer gloves, then

lab coat, then inner gloves) and dispose of it in the biohazard waste container.

Wash hands thoroughly with soap and water after completing the procedure.

Visualizing the Workflow for Safe Handling of
Human PAR3
To ensure a clear and logical flow of operations, the following diagram illustrates the key stages

of safely handling human PAR3, from receipt to disposal.
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Storage
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Caption: Workflow for safe handling of human PAR3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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